Cas no 941952-55-2 (1-(2-chlorophenyl)methyl-N-(3,4-dichlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(2-chlorophenyl)methyl-N-(3,4-dichlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 941952-55-2
• MF: C₁₉H₁₃Cl₃N₂O₂
• MW: 407.677721738815
• CID: 5501224
• Update Time: 2025-08-05

1-(2-chlorophenyl)methyl-N-(3,4-dichlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chlorophenyl)methyl]-N-(3,4-dichlorophenyl)-2-oxopyridine-3-carboxamide
• 1-(2-chlorophenyl)methyl-N-(3,4-dichlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H13Cl3N2O2/c20-15-6-2-1-4-12(15)11-24-9-3-5-14(19(24)26)18(25)23-13-7-8-16(21)17(22)10-13/h1-10H,11H2,(H,23,25)
• InChI Key： GPLXEQFLFLRORA-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2Cl)C=CC=C1C(NC1=CC=C(Cl)C(Cl)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(2-chlorophenyl)methyl-N-(3,4-dichlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

1-(2-Chlorophenyl)Methyl-N-(3,4-Dichlorophenyl)-2-Oxo-1,2-Dihydropyridine-3-Carboxamide: A Comprehensive Overview

1-(2-Chlorophenyl)methyl-N-(3,4-dichlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941952-55-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorophenyl moiety, a dichlorophenyl substituent, and a dihydropyridine ring system. These structural elements contribute to its potential therapeutic applications and biological activities.

The chlorophenyl and dichlorophenyl groups are known for their ability to modulate various biological processes, such as receptor binding and enzyme inhibition. The presence of these halogenated phenyl groups can enhance the lipophilicity of the molecule, thereby improving its cellular uptake and distribution. Additionally, the dihydropyridine ring system is a common scaffold in many pharmacologically active compounds, particularly in the development of calcium channel blockers and other cardiovascular agents.

Recent studies have explored the potential of 1-(2-chlorophenyl)methyl-N-(3,4-dichlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its antitumor activity. Preclinical studies have demonstrated that 1-(2-chlorophenyl)methyl-N-(3,4-dichlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways. These findings highlight its potential as a novel anticancer agent.

In addition to its therapeutic potential, the synthesis and structural optimization of 1-(2-chlorophenyl)methyl-N-(3,4-dichlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide have been extensively studied. Researchers have developed several synthetic routes to access this compound with high yields and purity. One commonly used approach involves the condensation of 3-acetylpyridine with an appropriate amine followed by cyclization to form the dihydropyridine ring. Further modifications to the substituents on the phenyl rings can be made to fine-tune the biological activity and pharmacokinetic properties of the molecule.

The pharmacokinetic profile of 1-(2-chlorophenyl)methyl-N-(3,4-dichlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable half-life in animal models. These properties make it an attractive candidate for further preclinical and clinical development.

Safety and toxicity assessments are crucial for any potential drug candidate. Preliminary toxicological studies have indicated that 1-(2-chlorophenyl)methyl-N-(3,4-dichlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has a low toxicity profile at therapeutic doses. However, more comprehensive safety evaluations are needed to ensure its safety in humans.

In conclusion, 1-(2-chlorophenyl)methyl-N-(3,4-dichlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941952-55-2) is a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications. As our understanding of this compound deepens, it holds significant promise for advancing treatments in various medical fields.